Cas no 2279588-64-4 (2-Amino-3-(thiophene-3-sulfonamido)propanoic acid)

• Product Name: 2-Amino-3-(thiophene-3-sulfonamido)propanoic acid
• CAS No: 2279588-64-4
• MF: C₇H₁₀N₂O₄S₂
• MW: 250.295299053192
• CID: 5804751
• PubChem ID: 139026743
• Update Time: 2025-05-20

2-Amino-3-(thiophene-3-sulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7426374
• 2-amino-3-(thiophene-3-sulfonamido)propanoic acid
• SCHEMBL22775649
• 2279588-64-4
• 2-Amino-3-(thiophene-3-sulfonamido)propanoic acid

• Inchi： 1S/C7H10N2O4S2/c8-6(7(10)11)3-9-15(12,13)5-1-2-14-4-5/h1-2,4,6,9H,3,8H2,(H,10,11)
• InChI Key： YCXSFSLFKYDQTO-UHFFFAOYSA-N
• SMILES： S(C1=CSC=C1)(NCC(C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 250.00819915g/mol
• Monoisotopic Mass: 250.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 146Ų

Additional information on 2-Amino-3-(thiophene-3-sulfonamido)propanoic acid

Comprehensive Overview of 2-Amino-3-(thiophene-3-sulfonamido)propanoic acid (CAS No. 2279588-64-4)

2-Amino-3-(thiophene-3-sulfonamido)propanoic acid (CAS No. 2279588-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a thiophene sulfonamide moiety linked to an amino acid backbone, represents a promising scaffold for drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel enzyme inhibitors and biologically active molecules.

The molecular structure of 2-Amino-3-(thiophene-3-sulfonamido)propanoic acid combines the versatility of thiophene derivatives with the functional diversity of sulfonamides, making it a valuable candidate for targeting specific protein-protein interactions. Recent studies highlight its potential in modulating signaling pathways, particularly in the context of inflammatory diseases and metabolic disorders. Its water solubility and stability under physiological conditions further enhance its applicability in medicinal chemistry.

In the era of personalized medicine and AI-driven drug discovery, compounds like 2-Amino-3-(thiophene-3-sulfonamido)propanoic acid are increasingly explored through computational modeling and high-throughput screening. Its molecular weight (C7H10N2O4S2) and hydrogen bonding capacity align with the Lipinski’s Rule of Five, a critical criterion for oral bioavailability. This has led to its inclusion in virtual libraries for fragment-based drug design, addressing trending topics such as antibiotic resistance and cancer therapeutics.

The synthesis of CAS No. 2279588-64-4 typically involves multi-step organic reactions, including sulfonylation of thiophene derivatives followed by amide coupling with protected amino acids. Recent advancements in green chemistry have optimized its production to reduce environmental impact, aligning with global demands for sustainable pharmaceuticals. Analytical techniques like HPLC, NMR, and mass spectrometry ensure high purity, a key factor for preclinical studies.

From a commercial perspective, 2-Amino-3-(thiophene-3-sulfonamido)propanoic acid is available through specialty chemical suppliers catering to academic labs and biotech startups. Its pricing reflects the complexity of synthesis and the growing demand for tailor-made intermediates. FAQs in search engines often revolve around its storage conditions (recommended: -20°C under inert atmosphere) and compatibility with common solvents (e.g., DMSO, water).

Future research directions may explore its structure-activity relationships (SAR) to refine its pharmacokinetic properties. Collaborations between cheminformatics experts and biologists could unlock its potential in neurological disorders, a hot topic in 2024 drug development trends. As regulatory agencies emphasize safety profiling, detailed toxicity studies of this compound will be essential for translational success.